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What is the molecular structure of RM-65?
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Compound of Interest

Compound Name: RM-65

Cat. No.: B1679413

An in-depth analysis of scientific and public databases does not yield a definitive molecular
structure for a compound designated "RM-65." The term is ambiguous and appears in various
unrelated contexts, suggesting that "RM-65" is not a standardized or widely recognized
chemical identifier. Without a specific molecular entity, a detailed technical guide as requested
cannot be provided.

Potential Interpretations of "RM-65"

The abbreviation "RM-65" could refer to several different subjects, none of which is a distinct
chemical compound with a single molecular structure:

e NF-kB p65 Signaling Pathway: In molecular biology, "p65" (also known as RelA) is a crucial
protein subunit of the transcription factor nuclear factor-kappa B (NF-kB). The NF-kB
signaling pathway is a key regulator of immune and inflammatory responses.[1] It is plausible
that "RM" could be an abbreviation for a "Regulator” or "Modulator" of p65, but no specific
compound designated "RM-65" is identified in this context. The pathway is a target for drug
discovery in various chronic inflammatory diseases.[1]

 Liquid Crystal Materials: The prefix "RM" is commonly used for reactive mesogens, which
are components in liquid crystal mixtures. For instance, materials like R6M RM82 are used in
the production of liquid crystal elastomers (LCEs) and films.[2] However, a specific mesogen
designated "RM-65" with a corresponding molecular structure is not found in the available
literature.

 Industrial Materials: In materials science, "RM" can stand for "Red Mud," a byproduct of the
aluminum production process. Red Mud is a complex mixture of various compounds,
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primarily metal oxides, and does not have a single molecular structure.[3]

o Commercial Products: "RM 65-01" is the designation for a highly complex, automatic split-
seconds chronograph watch created by the luxury watchmaker Richard Mille.[4][5][6][7] The
materials used in this watch include advanced composites like Carbon TPT® and Quartz
TPT®, but "RM 65-01" refers to the final product, not a specific molecule.

Conclusion

Due to the ambiguous nature of the term "RM-65," it is not possible to provide a molecular
structure or the associated in-depth technical information requested. The context for "RM-65" is
critical for identifying the specific subject of interest. Researchers, scientists, and drug
development professionals seeking information on a particular compound should verify the
precise chemical name, CAS number, or another standard identifier to ensure accurate data
retrieval.

Without a defined molecular structure, the subsequent requirements of the request—including
quantitative data tables, detailed experimental protocols, and signaling pathway diagrams—
cannot be fulfilled. If "RM-65" refers to a specific, non-public research compound, the relevant
information would be found in internal documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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